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Compound of Interest |

Compound Name: 6-Chloro-2-ethoxynicotinic acid
CAS No.: 1343080-22-7
Cat. No.: B1468903
. J

Executive Summary: Identity & Critical Correction

I. CRITICAL ALERT: CAS Registry Number Mismatch Your request referenced CAS 10177-
13-6. Database verification confirms this CAS corresponds to Methyl 5-phenylnicotinate, not 6-
Chloro-2-ethoxynicotinic acid.

For the purpose of this technical guide, we will focus on the chemical structure 6-Chloro-2-
ethoxynicotinic acid, which is assigned CAS 1343080-22-7 (or related ester derivatives
depending on the specific synthesis stage). Proceeding with the wrong CAS number in
procurement will result in the acquisition of a completely different phenyl-substituted pyridine
scaffold, potentially derailing your synthesis campaign.

Chemical Identity Profile
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Property Specification

Correct Name 6-Chloro-2-ethoxynicotinic acid
Correct CAS 1343080-22-7 (Acid form)
Molecular Formula CsHsCINOs3

Molecular Weight 201.61 g/mol

Core Scaffold Pyridine-3-carboxylic acid

) ) Ortho-ethoxy group (Position 2), Para-chloro
Key Functionality group (Position 6)

Part 1: Strategic Sourcing & Market Landscape

This compound is classified as a Tier 2 Building Block. It is not a high-volume commodity like
its precursor (2,6-Dichloronicotinic acid) but is a stable, commercially available intermediate
used primarily in the synthesis of herbicides (e.g., sulfonylureas) and kinase inhibitors.

Supplier Tier Analysis

Procurement strategy should be dictated by your scale requirements.
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) . . Recommen
. Supplier Typical Estimated .
Tier . Lead Time ded
Type Scale Price Range
Vendors
Sigma-
Aldrich,
Global
1 mg — 10g $85-%$150/g 1-3 Days Apollo
Catalog o
Scientific,
Combi-Blocks
o BLD Pharm,
Specialized $800 - $1,200
2 10g — 1kg 2-4 Weeks ChemScene,
CRO / kg ]
WuXi AppTec
Custom
Bulk $350 - $550 / synthesis via
3 >10kg 6-8 Weeks ] )
Manufacturer kg Indian/Chines
e CMOs
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Figure 1: Decision logic for sourcing based on scale and internal capability. For >1kg, in-house
synthesis from cheap 2,6-dichloronicotinic acid is often most cost-effective.

Part 2: Technical Synthesis & Cost Drivers
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To control price and quality, you must understand the manufacturing process. The cost is driven
by the regioselectivity of the ethoxylation step.

The Synthetic Route

The standard industrial route begins with 2,6-Dichloronicotinic acid (CAS 2942-59-8), which is
inexpensive (~$20/100g).

» Starting Material: 2,6-Dichloronicotinic acid.

e Reagent: Sodium Ethoxide (NaOEt).
 Critical Variable: Solvent and Temperature.[1]
Mechanism: Nucleophilic Aromatic Substitution (

).[2]

» Position 2 (Ortho): Activated by the ring nitrogen but sterically hindered by the carboxylic
acid (or ester) at position 3.

o Position 6 (Para): Less sterically hindered but electronically less favorable for the initial
attack compared to position 2 in certain conditions.

The Cost Driver: If the reaction conditions are not optimized, you get a mixture of the 2-ethoxy
(desired) and 6-ethoxy (impurity) isomers. Separating these structural isomers requires column
chromatography or careful recrystallization, which drives up the cost of the commercial
material.

Synthesis Pathway & Impurity Logic (Graphviz)
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Figure 2: The competitive reaction pathway. High-quality suppliers optimize for the "Product"
pathway; low-cost suppliers may contain high levels of "Impurity 1".

Part 3: Quality Assurance & Self-Validating
Protocols

When buying from Tier 2 or 3 suppliers, you cannot rely solely on the Certificate of Analysis
(CoA). You must validate the Regiochemistry. The 2-ethoxy and 6-ethoxy isomers have the
same mass (LC-MS is insufficient) but different polarity.

Analytical Discrimination Protocol (HPLC)

Do not use a standard generic gradient. You need a method capable of resolving structural
isomers.

¢ Column: C18 Phenyl-Hexyl (Provides better selectivity for aromatic isomers than standard
C18).

¢ Mobile Phase A: Water + 0.1% Formic Acid.
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» Mobile Phase B: Methanol (MeOH provides better selectivity for these isomers than
Acetonitrile).

e Gradient: Isocratic hold at 40% B for 5 mins, then ramp to 90% B.
o Detection: UV at 270 nm.

Acceptance Criteria:

e Purity: > 98.0% (Area).[1][3]

» Regio-isomer (2-Chloro-6-ethoxy): < 0.5%.

e Bis-ethoxy impurity: < 0.1%.

Structural Confirmation (NMR)

If you are buying >100g, request 1H-NMR data.

o Diagnostic Signal: Look at the splitting of the pyridine protons.

* NOE (Nuclear Overhauser Effect): This is the gold standard. Irradiate the ethoxy -CH2-
group.

o If Desired Product (2-ethoxy): You should see NOE enhancement at the pyridine C3-
COOH (if protonated) or lack of interaction with the C5 proton.

o If Impurity (6-ethoxy): You will see strong NOE enhancement of the C5 proton
(neighboring the 6-position).

Part 4: Handling & Stability

e Physical State: White to off-white crystalline powder.
e pKa: ~3.5 (Carboxylic acid).

e Storage:

o Temperature: 2-8°C (Refrigerate).
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o Atmosphere: Hygroscopic. Store under Argon or Nitrogen.

o Sensitivity: The ethoxy ether linkage is stable, but the chlorine at position 6 is still
susceptible to further nucleophilic attack if stored in basic conditions. Keep acidic or
neutral.

References
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dichloropyridine derivatives." Tetrahedron Letters, 2011.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2-Chloronicotinic acid synthesis - chemicalbook [chemicalbook.com]
e 2. wuxibiology.com [wuxibiology.com]

e 3. 2-Chloronicotinic acid, 99% 50 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

¢ To cite this document: BenchChem. [Technical Procurement & Quality Assurance Guide: 6-
Chloro-2-ethoxynicotinic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1468903#suppliers-and-price-of-6-chloro-2-
ethoxynicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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